Home / Products / Others

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide

Name: N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide
Brand: Smolecule
SKU: S7844246
Rating: 4.5 (6 reviews)

Catalog No.

S7844246

CAS No.

M.F

C14H14BrNOS

M. Wt

324.24 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carbox...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

Product Name

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide

IUPAC Name

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide

Molecular Formula

C14H14BrNOS

Molecular Weight

324.24 g/mol

InChI

InChI=1S/C14H14BrNOS/c1-10(9-11-4-6-12(15)7-5-11)16-14(17)13-3-2-8-18-13/h2-8,10H,9H2,1H3,(H,16,17)

InChI Key

NWZVUVKYSFMLPD-UHFFFAOYSA-N

SMILES

CC(CC1=CC=C(C=C1)Br)NC(=O)C2=CC=CS2

Canonical SMILES

CC(CC1=CC=C(C=C1)Br)NC(=O)C2=CC=CS2

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide is a chemical compound that is gaining attention in the field of pharmaceutical research due to its potential medicinal properties. This paper aims to provide a comprehensive overview of the properties of this compound, including physical and chemical properties and its synthesis and characterization. Additionally, this paper will explore the analytical methods used to study this compound, as well as its biological properties and toxicity and safety in scientific experiments.

Definition and Background

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide is a synthetic chemical compound that belongs to the class of thiophene derivates. It is also known by its CAS number 1367173-55-9. Thiophenes are heterocyclic compounds that contain a five-membered ring composed of four carbon atoms and one sulfur atom. These compounds have been found to possess a wide range of biological properties, including antitumor, antimicrobial, anti-inflammatory, and antiviral activities.

Physical and Chemical Properties

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide is a white to light yellow crystalline powder that has a molecular weight of 362.28 g/mol. It has a melting point of 122-123°C and a boiling point of 475.5°C at 760 mmHg. The molecular formula of this compound is C16H16BrNOS. It is soluble in DMSO and DMF and slightly soluble in water.

Synthesis and Characterization

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide can be synthesized using various methods. One common synthetic method involves the reaction of 4-bromoacetophenone with 2-aminothiophenol in the presence of a base such as NaH or NaNH2. The resulting intermediate is then reacted with 2-iodopropane to produce the final compound.
The characterization of this compound can be performed using various techniques such as nuclear magnetic resonance (NMR), X-ray crystallography, and Fourier-transform infrared spectroscopy (FTIR). These techniques can provide information on the molecular structure, functional groups, and bonding in this compound.

Analytical Methods

Various analytical methods can be used to study N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and UV-visible spectroscopy. These techniques can be used to quantify the amount of this compound in a sample, as well as to identify its purity and structural integrity.

Biological Properties

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide has been found to possess a wide range of biological properties. It has been reported to have anti-inflammatory, antitumor, antifungal, and antiviral activities. In particular, this compound has been shown to inhibit the replication of the hepatitis C virus and to induce apoptosis in cancer cells.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide in scientific experiments are important considerations. Various toxicity tests such as the Ames test, micronucleus test, and cytotoxicity assay have been conducted to assess the potential toxicity of this compound. It has been found to have low toxicity levels, and no adverse effects have been reported in animal studies. However, more research is needed to fully understand the toxicity and safety of this compound.

Applications in Scientific Experiments

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide has potential applications in various fields of research and industry. It can be used as a starting material for the synthesis of other thiophene derivatives with potential medicinal properties. Additionally, it can be used as a tool in the study of biological processes, such as the inhibition of viral replication.

Current State of Research

The current state of research on N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide is still in its early stages. Various studies have highlighted its potential as a therapeutic agent for the treatment of various diseases. However, more research is needed to fully understand its properties and potential applications.

Potential Implications in Various Fields of Research and Industry

N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide has potential implications in various fields of research and industry. It can be used as a starting material for the synthesis of other thiophene derivatives with potential medicinal properties. Additionally, it can be used in the study of various biological processes, such as the inhibition of viral replication.

Limitations and Future Directions

As with any chemical compound, N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide has certain limitations that must be considered. One limitation is the limited understanding of its toxicity and safety. More research is needed to fully understand the risks associated with its use. Additionally, more research is needed to explore the potential applications of this compound in various fields of research and industry.

Future Directions

There are several future directions that could be explored related to N-[1-(4-bromophenyl)propan-2-yl]thiophene-2-carboxamide. One potential direction is the synthesis and characterization of other thiophene derivatives with potential medicinal properties. Another direction could be the study of the mechanism of action of this compound and the identification of its molecular targets. Additionally, more research is needed to explore the potential applications of this compound in various fields of research and industry, such as the development of antiviral and anticancer agents.